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Compound of Interest

Compound Name: [2,4'-Bipyridine]-5-carbaldehyde

Cat. No.: B1523026 Get Quote

Technical Guide: [2,4'-Bipyridine]-5-
carbaldehyde
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of [2,4'-Bipyridine]-5-carbaldehyde,

a heterocyclic organic compound of interest in medicinal chemistry and materials science. This

document details its commercial availability, potential synthetic routes, and key applications,

with a focus on providing practical information for laboratory use.

Commercial Availability and Suppliers
[2,4'-Bipyridine]-5-carbaldehyde (CAS Number: 834881-87-7) is available from several

chemical suppliers. The purity and formulation may vary, and it is recommended to request

certificates of analysis from the respective suppliers for detailed specifications.
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Supplier CAS Number Purity Notes

Amadis Chemical 834881-87-7 97%
Pricing upon request.

[1]

ChemicalBook 834881-87-7 95%+
Supplier: LIFE

CHEMICALS.[2]

Chem960 834881-87-7 -
Pricing and purity

upon inquiry.

Table 1: Commercial Suppliers of [2,4'-Bipyridine]-5-carbaldehyde

Physicochemical Properties
Property Value

Molecular Formula C₁₁H₈N₂O

Molecular Weight 184.19 g/mol

Appearance Solid (form may vary)

Storage Conditions 2-8°C for long-term storage.[1]

Table 2: Physicochemical Data for [2,4'-Bipyridine]-5-carbaldehyde

Synthesis and Experimental Protocols
The synthesis of unsymmetrical bipyridines such as [2,4'-Bipyridine]-5-carbaldehyde is

commonly achieved through palladium-catalyzed cross-coupling reactions. The Suzuki-Miyaura

coupling is a particularly effective method for forming the C-C bond between the two pyridine

rings.[3]

Proposed Synthetic Protocol: Suzuki-Miyaura Cross-
Coupling
This protocol is a representative procedure adapted from established methods for the synthesis

of unsymmetrical bipyridines and may require optimization for this specific target molecule.
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Reaction Scheme:

Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Start

Combine Reactants:
- 4-Pyridylboronic acid

- 2-Bromo-5-formylpyridine
- Base (e.g., K2CO3)

Establish Inert Atmosphere
(Nitrogen or Argon)

Add Anhydrous Solvents
(Toluene/Ethanol)

Add Pd(0) Catalyst
(e.g., Pd(PPh3)4)

Heat to Reflux
(80-100 °C)

Monitor by TLC/LC-MS

Aqueous Work-up:
- Dilute with Ethyl Acetate

- Wash with NaHCO3 & Brine

Purification:
- Dry over Na2SO4

- Concentrate
- Column Chromatography
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Click to download full resolution via product page

Caption: General experimental workflow for the synthesis of [2,4'-Bipyridine]-5-carbaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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